molecular formula C12H18NO5P B8605506 (2-Benzyloxycarbonylamino-ethyl)-phosphonic acid monoethyl ester CAS No. 82155-14-4

(2-Benzyloxycarbonylamino-ethyl)-phosphonic acid monoethyl ester

Cat. No.: B8605506
CAS No.: 82155-14-4
M. Wt: 287.25 g/mol
InChI Key: KGFULQNDASUZOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Benzyloxycarbonylamino-ethyl)-phosphonic acid monoethyl ester is a useful research compound. Its molecular formula is C12H18NO5P and its molecular weight is 287.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

82155-14-4

Molecular Formula

C12H18NO5P

Molecular Weight

287.25 g/mol

IUPAC Name

ethoxy-[2-(phenylmethoxycarbonylamino)ethyl]phosphinic acid

InChI

InChI=1S/C12H18NO5P/c1-2-18-19(15,16)9-8-13-12(14)17-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,13,14)(H,15,16)

InChI Key

KGFULQNDASUZOE-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CCNC(=O)OCC1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

(2-Benzyloxycarbonylamino-ethyl)-phosphonic acid diethyl ester (5.77 g, 18.3 mmol) was dissolved in pyridine (61 mL). To this solution was added NaI (13.7 g, 92 mmol). The mixture was heated at 115° C. overnight. The next day the reaction was determined, by LC/MS, to be largely complete. The reaction was cooled to room temperature and concentrated in vacuo. The residue was dissolved in H2O and extracted with Et2O. The water was then cooled in an ice bath and the adjusted to pH 2 with 2N HCl. The water was then extracted with CH2Cl2 and the combined organic layers were washed with brine and dried over Na2SO4. The drying agent was removed by vacuum filtration and the filtrate was concentrated to yield (2-benzyloxycarbonylamino-ethyl)-phosphonic acid monoethyl ester (4.68 g, 89%) as an oil that turned to a waxy solid under high vacuum.
Name
(2-Benzyloxycarbonylamino-ethyl)-phosphonic acid diethyl ester
Quantity
5.77 g
Type
reactant
Reaction Step One
Quantity
61 mL
Type
solvent
Reaction Step One
Name
Quantity
13.7 g
Type
reactant
Reaction Step Two

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